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Compound of Interest

Compound Name: Yttrium chloride

Cat. No.: B085317

Technical Support Center: Yttrium Chloride
(YCI3)

This guide provides researchers, scientists, and drug development professionals with essential
information for the safe and effective storage and handling of hygroscopic yttrium chloride.

Frequently Asked Questions (FAQSs)

Q1: What is the primary challenge when working with yttrium chloride?

Al: The primary challenge is its hygroscopic and deliquescent nature, especially for the
anhydrous form.[1][2][3][4] Anhydrous yttrium chloride readily absorbs moisture from the
atmosphere, which can lead to clumping, inaccurate measurements, and the formation of
hydrates or oxychlorides, ultimately impacting experimental reproducibility.[3]

Q2: How should anhydrous yttrium chloride be stored?

A2: Anhydrous yttrium chloride must be stored in a tightly sealed container under a dry, inert
atmosphere, such as nitrogen or argon.[1][2][5][6] The recommended storage environment
should have less than 5 ppm of both moisture and oxygen.[5] It should be kept in a cool, dry,
and well-ventilated area away from incompatible materials like strong oxidizing agents, acids,
and bases.[1][5][7]

Q3: What is the difference between anhydrous and hydrated yttrium chloride?
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A3: Anhydrous yttrium chloride (YCIs3) contains no water molecules, while the hydrated form,
typically yttrium chloride hexahydrate (YCl3-6H20), has water molecules incorporated into its
crystal structure.[3][8] The anhydrous form is extremely sensitive to moisture, while the
hexahydrate is more stable in ambient air but will still deliquesce.[2][4] Critically, heating the
hexahydrate does not regenerate the anhydrous form; instead, it produces yttrium oxychloride.

[3]
Q4: Can | use yttrium chloride that has clumped together?

A4: It is strongly discouraged. Clumping indicates moisture absorption, meaning the material is
no longer purely anhydrous yttrium chloride. Using it will lead to inaccurate molar calculations
and the introduction of unwanted byproducts (hydrates or oxides) into your reaction,
compromising the experiment's integrity.

Q5: What personal protective equipment (PPE) is required when handling yttrium chloride?

A5: When handling yttrium chloride, you should wear protective gloves, chemical safety
goggles or glasses with side shields, and a lab coat.[1][5][9][10] If there is a risk of generating
dust, a NIOSH/MSHA-approved respirator should be used.[1][2] Work should be conducted in a
well-ventilated area or a chemical fume hood.[5][10]

Troubleshooting Guide
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Problem

Possible Cause

Solution

Inconsistent Experimental

Results

The stoichiometry of your
reaction is likely off due to the
use of partially hydrated
yttrium chloride.

Always use fresh, properly
stored anhydrous yttrium
chloride. Handle the material
exclusively within a glovebox
or under a stream of inert gas
to prevent moisture absorption

during weighing and transfer.

Material is Clumped or

Appears Wet

The container seal was
compromised, or the material

was exposed to ambient air.

Do not use the material for
moisture-sensitive
applications. If anhydrous
material is essential, a fresh,
unopened container should be
used. For non-critical
applications, the material can
be dried, but be aware that
heating the hydrated form will
produce yttrium oxychloride.[3]

Difficulty Achieving a Fully
Anhydrous Reaction

Environment

Glassware may contain
adsorbed moisture. Solvents

may not be sufficiently dry.

All glassware should be flame-
dried or oven-dried at >120°C
for several hours and cooled
under an inert atmosphere
before use. Use freshly
distilled or commercially

available anhydrous solvents.

White Precipitate Forms When
Dissolving in Some Organic

Solvents

The precipitate could be
yttrium hydroxide or
oxychloride, formed from
residual moisture in the solvent
reacting with the yttrium

chloride.

Ensure the solvent is
rigorously dried before use.
Consider using solvents from a
freshly opened bottle or a

solvent purification system.

Quantitative Data Summary
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The table below summarizes key quantitative data for both anhydrous and hexahydrate forms

of yttrium chloride.

Yttrium Chloride

Yttrium Chloride

Property

(Anhydrous) (Hexahydrate)
Molecular Formula YCls YCl3-6H20
Molecular Weight 195.26 g/mol 303.36 g/mol

) White, reddish-white,

White to pale yellow powder or )
Appearance ] transparent, deliquescent

pieces[1][11] ]

prisms[4]

Density 2.67 g/cm3 at 25°C[4][5][12] 2.18 g/cm3 at 25°C[4]
Melting Point 721°C[1][3][12] 100°C (decomposes)[4][9]
Boiling Point 1507°C[1][11] Not applicable

Solubility in Water

1,136 g/L at 25°C[5]

Highly soluble[3][8]

Solubility in Other Solvents

Soluble in ethanol and
pyridine[3][4]

Soluble in alcohol[4]

Experimental Protocols
Protocol: Handling and Dispensing Anhydrous Yttrium

Chloride

This protocol outlines the standard procedure for safely handling anhydrous yttrium chloride

in a controlled inert atmosphere to prevent moisture contamination.

Materials:

e Anhydrous yttrium chloride in its original sealed container

 Inert atmosphere glovebox (Nitrogen or Argon)

o Spatulas, weighing boats/paper, and sealable vials
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e Analytical balance (located inside the glovebox if possible, or with rapid transfer protocol)
o Appropriate PPE (gloves, safety glasses)
Procedure:

o Glovebox Preparation: Ensure the glovebox atmosphere is dry (<10 ppm H20) and has been
adequately purged.

o Material Transfer: Introduce the sealed container of yttrium chloride, along with all
necessary tools (spatula, weighing boat, vials), into the glovebox antechamber.

o Antechamber Purge: Evacuate and refill the antechamber with the inert gas for at least three
cycles to remove atmospheric contaminants.

o Equilibration: Transfer the items into the main glovebox chamber and allow the container to
equilibrate to the glovebox temperature for 15-20 minutes.

» Dispensing:
o Carefully open the yttrium chloride container inside the glovebox.

o Using a clean, dry spatula, promptly weigh the desired amount of the powder onto a
weighing boat or into a pre-tared vial.

o Minimize the time the main container is open.
e Sealing and Storage:

o Securely reseal the main yttrium chloride container immediately after dispensing. It is
good practice to wrap the seal with paraffin film for extra protection.

o Place the weighed sample into a labeled, sealable vial for use in your experiment.

» Removal from Glovebox: Transfer the sealed sample vial and the resealed stock container
out of the glovebox via the antechamber, following the proper purging procedure.

o Cleanup: Clean any spills within the glovebox immediately using appropriate methods.
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Caption: Consequences of improper hygroscopic YCls handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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